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Introduction
2-[(3,4-Dimethylphenyl)amino]acetohydrazide is a member of the acetohydrazide class of

organic compounds, characterized by a hydrazide functional group attached to an N-

substituted acetyl moiety. The presence of the 3,4-dimethylphenyl group imparts specific steric

and electronic properties to the molecule, making it a subject of interest in medicinal chemistry

and drug discovery. Hydrazide derivatives are recognized as a versatile scaffold, exhibiting a

wide spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory,

and antitumor properties. This guide provides an in-depth overview of the synthesis,

characterization, and potential applications of 2-[(3,4-Dimethylphenyl)amino]acetohydrazide,

offering a valuable resource for researchers in the field.
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A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The key properties of 2-[(3,4-
Dimethylphenyl)amino]acetohydrazide are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₁₀H₁₅N₃O [1][2]

Molecular Weight 193.25 g/mol [1]

CAS Number 2370-49-2 [1][2]

Canonical SMILES
CC1=C(C=C(C=C1)NCC(=O)N

N)C
[3]

Physical Description Solid (predicted)

Solubility

Soluble in organic solvents like

DMSO and methanol

(predicted)

Synthesis and Mechanism
The synthesis of 2-[(3,4-Dimethylphenyl)amino]acetohydrazide can be efficiently achieved

through a two-step process, a common and reliable method for the preparation of N-aryl

acetohydrazides. This process involves an initial N-alkylation of 3,4-dimethylaniline with an

ethyl haloacetate, followed by hydrazinolysis of the resulting ester.

Experimental Protocol:
Step 1: Synthesis of Ethyl 2-[(3,4-dimethylphenyl)amino]acetate

To a solution of 3,4-dimethylaniline (1.0 eq.) in a suitable solvent such as acetone or ethanol,

add a weak base like potassium carbonate (K₂CO₃) (1.5 eq.).

Stir the mixture at room temperature for 15-20 minutes to ensure homogeneity.

Add ethyl chloroacetate (1.1 eq.) dropwise to the reaction mixture.
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Reflux the reaction mixture for an extended period (typically 12-24 hours), monitoring the

progress by thin-layer chromatography (TLC).[4]

After completion, cool the reaction mixture to room temperature and filter to remove the

inorganic base.

Evaporate the solvent under reduced pressure to obtain the crude ethyl 2-[(3,4-

dimethylphenyl)amino]acetate.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., ethyl acetate/hexane gradient).

Step 2: Synthesis of 2-[(3,4-Dimethylphenyl)amino]acetohydrazide

Dissolve the purified ethyl 2-[(3,4-dimethylphenyl)amino]acetate (1.0 eq.) in ethanol.

Add hydrazine hydrate (3.0-5.0 eq.) to the solution.

Reflux the reaction mixture for 4-8 hours, monitoring its completion by TLC.

After the reaction is complete, cool the mixture to room temperature.

Reduce the solvent volume under vacuum.

The product, 2-[(3,4-Dimethylphenyl)amino]acetohydrazide, will often precipitate from the

concentrated solution. The precipitate can be collected by filtration.

Wash the solid with cold ethanol or diethyl ether and dry under vacuum to yield the final

product.

Reaction Mechanism:
The synthesis proceeds through a nucleophilic substitution followed by a nucleophilic acyl

substitution. In the first step, the nitrogen atom of 3,4-dimethylaniline acts as a nucleophile,

attacking the electrophilic carbon of ethyl chloroacetate, with the base neutralizing the formed

HCl. The second step involves the nucleophilic attack of hydrazine on the carbonyl carbon of

the ester, leading to the formation of the more stable hydrazide.
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Step 1: N-Alkylation

Step 2: Hydrazinolysis

3,4-Dimethylaniline

Reflux
Ethyl Chloroacetate

K₂CO₃ / Acetone

Ethyl 2-[(3,4-dimethylphenyl)amino]acetate

Reflux

Hydrazine Hydrate

2-[(3,4-Dimethylphenyl)amino]acetohydrazideEthanol

Click to download full resolution via product page

A schematic representation of the two-step synthesis of the title compound.

Structural Elucidation and Characterization
The structural confirmation of 2-[(3,4-Dimethylphenyl)amino]acetohydrazide is achieved

through a combination of spectroscopic techniques. Below is a summary of the expected

spectral data based on its structure and data from analogous compounds.

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present in the

molecule.
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Functional Group
Expected Wavenumber
(cm⁻¹)

Description

N-H (amine & hydrazide) 3400-3200
Multiple bands, stretching

vibrations

C-H (aromatic) 3100-3000 Stretching vibrations

C-H (aliphatic) 2960-2850 Stretching vibrations

C=O (amide I) ~1680-1650
Strong absorption, carbonyl

stretch

N-H (amide II) ~1550 Bending vibration

C=C (aromatic) 1600-1450 Ring stretching vibrations

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide detailed information about the chemical

environment of the hydrogen atoms.

Aromatic Protons: Signals in the range of δ 6.5-7.2 ppm, showing characteristic splitting

patterns for the trisubstituted benzene ring.

NH Protons: Broad singlets, typically in the range of δ 4.0-5.0 ppm for the secondary amine

and δ 8.0-9.5 ppm for the hydrazide NH and NH₂ protons. The exact chemical shifts can be

concentration and solvent-dependent.

Methylene Protons (-CH₂-): A singlet around δ 3.5-4.0 ppm.

Methyl Protons (-CH₃): Two singlets in the region of δ 2.1-2.3 ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in a

unique electronic environment.

Carbonyl Carbon (C=O): A signal in the downfield region, around δ 170 ppm.

Aromatic Carbons: Multiple signals in the range of δ 110-140 ppm.
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Methylene Carbon (-CH₂-): A signal around δ 50-60 ppm.

Methyl Carbons (-CH₃): Signals in the upfield region, around δ 19-21 ppm.

Mass Spectrometry (MS)
Electron impact mass spectrometry (EI-MS) would be expected to show the molecular ion peak

[M]⁺ at m/z 193. The fragmentation pattern would likely involve the cleavage of the C-C bond

adjacent to the carbonyl group and the N-N bond of the hydrazide, leading to characteristic

fragment ions. A major fragment would be the tropylium-like ion resulting from benzylic

cleavage.
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Workflow for the structural characterization of the synthesized compound.

Potential Applications and Biological Significance
While specific biological studies on 2-[(3,4-Dimethylphenyl)amino]acetohydrazide are not

extensively documented in publicly available literature, the broader class of hydrazide
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derivatives has been the focus of significant research, revealing a wide array of

pharmacological activities.

Antimicrobial Activity
Hydrazide-hydrazone derivatives are well-known for their potential as antimicrobial agents.[5]

They have shown efficacy against various strains of bacteria and fungi. The mechanism of

action is often attributed to the inhibition of essential enzymes in pathogens or the disruption of

their cell wall synthesis. The presence of the lipophilic 3,4-dimethylphenyl group in the target

molecule may enhance its ability to penetrate microbial cell membranes, a key factor for

antimicrobial efficacy.

Anticancer Activity
Numerous studies have highlighted the anticancer potential of compounds containing the 3,4-

dimethylphenyl moiety. For instance, derivatives of N-(3,4-Dimethylphenyl)benzenesulfonamide

have been investigated as dual inhibitors of MDM2 and XIAP, two proteins that are often

overexpressed in cancer cells and contribute to tumor survival and resistance to therapy.[6][7]

The acetohydrazide scaffold itself is also found in various compounds with demonstrated

cytotoxic activity against different cancer cell lines.[8] Therefore, 2-[(3,4-
Dimethylphenyl)amino]acetohydrazide represents a promising lead structure for the

development of novel anticancer agents.

Other Potential Activities
The versatile nature of the hydrazide functional group allows for its derivatization into various

heterocyclic systems, such as pyrazoles, oxadiazoles, and triazoles, which are known

pharmacophores. This makes 2-[(3,4-Dimethylphenyl)amino]acetohydrazide a valuable

intermediate in the synthesis of a diverse library of compounds for high-throughput screening in

various disease models.
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Potential Biological Activities
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Potential areas of biological significance for the title compound.

Conclusion
2-[(3,4-Dimethylphenyl)amino]acetohydrazide is a compound with significant potential in the

field of medicinal chemistry. Its straightforward synthesis and the known biological activities of

its constituent moieties make it an attractive target for further investigation. This technical guide

has provided a comprehensive overview of its properties, a reliable synthetic protocol, and a

discussion of its potential applications based on the current scientific literature. It is hoped that

this information will serve as a valuable resource for researchers and contribute to the

development of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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